Cas no 90641-79-5 (acetic acid, [3-(2-cyanoethyl)ureido]-, ethyl ester)
90641-79-5 structure
Product Name:acetic acid, [3-(2-cyanoethyl)ureido]-, ethyl ester
CAS No:90641-79-5
MF:C8H13N3O3
MW:199.207121610641
CID:861247
PubChem ID:253042
Update Time:2025-04-19
acetic acid, [3-(2-cyanoethyl)ureido]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- acetic acid, [3-(2-cyanoethyl)ureido]-, ethyl ester
- phosphanylidyneyttrium
- DTXSID40920258
- NSC75437
- 90641-79-5
- Ethyl N-{[(2-cyanoethyl)imino](hydroxy)methyl}glycinate
- NSC-75437
-
- Inchi: 1S/C8H13N3O3/c1-2-14-7(12)6-11-8(13)10-5-3-4-9/h2-3,5-6H2,1H3,(H2,10,11,13)
- InChI Key: IGKSODBCEFQNCG-UHFFFAOYSA-N
- SMILES: O(CC)C(CNC(NCCC#N)=O)=O
Computed Properties
- Exact Mass: 199.096
- Monoisotopic Mass: 199.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 91.2Ų
Experimental Properties
- Density: 1.156
- Boiling Point: 445.9°C at 760 mmHg
- Flash Point: 223.5°C
- Refractive Index: 1.469
acetic acid, [3-(2-cyanoethyl)ureido]-, ethyl ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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